Cas no 2171373-14-9 (3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)
3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
- 3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
- 2171373-14-9
- EN300-1500229
-
- Inchi: 1S/C27H32N2O5/c1-17(26(32)28-15-19(14-25(30)31)18-8-2-3-9-18)29-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,19?/m0/s1
- InChI Key: STKUVUCCLMAYEG-KKFHFHRHSA-N
- SMILES: OC(CC(CNC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCCC1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1500229-1.0g |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1500229-50mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 50mg |
$768.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-100mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 100mg |
$804.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-250mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 250mg |
$840.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-500mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 500mg |
$877.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-1000mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 1000mg |
$914.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-2500mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 2500mg |
$1791.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-5000mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 5000mg |
$2650.0 | 2023-09-27 | ||
| Enamine | EN300-1500229-10000mg |
3-cyclopentyl-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171373-14-9 | 10000mg |
$3929.0 | 2023-09-27 |
3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
Comprehensive Analysis of 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171373-14-9)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171373-14-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its intricate molecular architecture, featuring a cyclopentyl group and an Fmoc-protected amine, makes it a valuable building block for researchers exploring novel therapeutic agents.
The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for biomedical applications. As the demand for custom peptides and bioconjugates grows, compounds like 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid are becoming increasingly relevant. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents" to identify high-quality intermediates, underscoring the importance of this compound in the field.
One of the key advantages of CAS No. 2171373-14-9 is its stereochemical purity, with the (2S) configuration ensuring compatibility with natural L-amino acids. This feature is critical for maintaining the biological activity of synthesized peptides, a topic frequently discussed in forums and publications focused on drug discovery and biotechnology. The compound’s carboxylic acid functionality further enhances its utility, allowing for seamless incorporation into growing peptide chains or conjugation with other molecular entities.
Recent trends in personalized medicine and targeted drug delivery have amplified interest in specialized amino acid derivatives. For instance, the cyclopentyl moiety in this compound may contribute to enhanced lipophilicity, a property often explored in the design of cell-penetrating peptides or prodrugs. Such applications align with popular search queries like "improving peptide bioavailability" or "non-natural amino acids in therapeutics", reflecting the compound’s relevance to current research challenges.
From a synthetic perspective, 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid exemplifies the convergence of organic chemistry and biomolecular engineering. Its robust Fmoc protection ensures stability during peptide assembly, while the butanoic acid spacer offers flexibility for further modifications. These attributes resonate with laboratories focusing on high-throughput screening or combinatorial chemistry, where reliable building blocks are essential for success.
Quality control and analytical characterization of such compounds are equally vital. Advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the purity and identity of CAS No. 2171373-14-9, addressing common concerns about "batch-to-batch consistency" in fine chemicals. Suppliers emphasizing certificates of analysis (CoA) and structure-activity relationship (SAR) data cater to the stringent requirements of academic and industrial researchers alike.
In summary, 3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid represents a sophisticated tool in the arsenal of modern chemists and biotechnologists. Its multifaceted applications—from peptide therapeutics to material science—highlight its versatility, while its well-defined chemical properties address the growing demand for reproducible and scalable synthetic intermediates. As the scientific community continues to explore innovative solutions for healthcare and beyond, compounds like this will undoubtedly remain at the forefront of cutting-edge research.
2171373-14-9 (3-cyclopentyl-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)